Cas no 1935299-07-2 (methyl 1,2oxazolo5,4-bpyridine-3-carboxylate)

• Product Name: methyl 1,2oxazolo5,4-bpyridine-3-carboxylate
• CAS No: 1935299-07-2
• MF: C₈H₆N₂O₃
• MW: 178.14484167099
• CID: 5246832
• Update Time: 2025-06-11

methyl 1,2oxazolo5,4-bpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Isoxazolo[5,4-b]pyridine-3-carboxylic acid, methyl ester
• methyl 1,2oxazolo5,4-bpyridine-3-carboxylate

• Inchi： 1S/C8H6N2O3/c1-12-8(11)6-5-3-2-4-9-7(5)13-10-6/h2-4H,1H3
• InChI Key： MEPALUZYDHLQKN-UHFFFAOYSA-N
• SMILES： C12ON=C(C(OC)=O)C1=CC=CN=2

Additional information on methyl 1,2oxazolo5,4-bpyridine-3-carboxylate

Research Brief on Methyl 1,2-Oxazolo[5,4-b]pyridine-3-carboxylate (CAS: 1935299-07-2): Recent Advances and Applications

Methyl 1,2-oxazolo[5,4-b]pyridine-3-carboxylate (CAS: 1935299-07-2) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This research brief aims to provide an overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activity, and therapeutic potential. The compound's unique structural features make it a promising scaffold for the development of novel pharmaceuticals, particularly in the areas of oncology and infectious diseases.

Recent studies have explored the synthetic pathways for methyl 1,2-oxazolo[5,4-b]pyridine-3-carboxylate, with a focus on optimizing yield and purity. One notable approach involves the cyclization of appropriately substituted pyridine derivatives under mild conditions, which has been shown to produce the target compound with high efficiency. Advances in catalytic methods have also been reported, enabling greener and more sustainable synthesis routes. These developments are critical for scaling up production and facilitating further pharmacological investigations.

In terms of biological activity, methyl 1,2-oxazolo[5,4-b]pyridine-3-carboxylate has demonstrated promising results in preclinical studies. For instance, it has been identified as a potent inhibitor of certain kinase enzymes that play a role in cancer cell proliferation. Molecular docking studies suggest that the compound interacts with key residues in the active site of these enzymes, leading to effective inhibition. Additionally, its antimicrobial properties have been investigated, with some studies reporting activity against resistant bacterial strains. These findings highlight the compound's versatility and potential as a multi-target therapeutic agent.

The pharmacological profile of methyl 1,2-oxazolo[5,4-b]pyridine-3-carboxylate is further supported by its favorable pharmacokinetic properties. Recent in vivo studies have shown that the compound exhibits good bioavailability and metabolic stability, which are essential for its development as a drug candidate. Moreover, toxicity assessments have indicated a relatively safe profile at therapeutic doses, although further studies are needed to fully evaluate its long-term effects. These results underscore the compound's potential for clinical translation.

Looking ahead, researchers are exploring the structural modification of methyl 1,2-oxazolo[5,4-b]pyridine-3-carboxylate to enhance its efficacy and selectivity. Structure-activity relationship (SAR) studies are underway to identify key functional groups that contribute to its biological activity. Such efforts are expected to yield derivatives with improved therapeutic indices. Collaborative research initiatives are also being pursued to investigate the compound's potential in combination therapies, particularly for complex diseases like cancer and multidrug-resistant infections.

In conclusion, methyl 1,2-oxazolo[5,4-b]pyridine-3-carboxylate (CAS: 1935299-07-2) represents a promising candidate for drug development, with its unique chemical structure and diverse biological activities. Continued research into its synthesis, mechanism of action, and therapeutic applications will be crucial for unlocking its full potential. This brief highlights the current state of knowledge and identifies key areas for future investigation, providing valuable insights for researchers in the field of chemical biology and medicinal chemistry.